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Compound of Interest

Compound Name:
6-Bromo-2-naphthyl beta-D-

glucopyranoside

Cat. No.: B097431 Get Quote

An In-depth Technical Guide to 6-Bromo-2-naphthyl beta-D-glucopyranoside

This guide provides a comprehensive overview of the chemical structure, synthesis, and

applications of 6-Bromo-2-naphthyl beta-D-glucopyranoside, tailored for researchers,

scientists, and professionals in drug development.

Chemical Structure and Properties
6-Bromo-2-naphthyl β-D-glucopyranoside is a glycoside consisting of a glucose molecule

linked to a 6-bromo-2-naphthol aglycone via a β-glycosidic bond.[1] It is classified as a

chromogenic compound, an organobromine compound, and a member of the naphthalenes.[1]

Caption: 2D Chemical Structure of 6-Bromo-2-naphthyl beta-D-glucopyranoside.

Physicochemical Properties
The key properties of this compound are summarized in the table below.
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Property Value Reference(s)

Molecular Formula C₁₆H₁₇BrO₆ [2][3][4]

Molecular Weight 385.21 g/mol [2][3][4]

CAS Number 15548-61-5 [2][4]

Appearance Solid, Powder [3][5]

Melting Point 206-207 °C [4]

Boiling Point 609 °C [4]

Density 1.698 g/cm³ [4]

Solubility Pyridine: 50 mg/mL [5]

Storage Temperature −20°C [4][5]

IUPAC Name
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Synthesis of 6-Bromo-2-naphthyl beta-D-
glucopyranoside
While specific published protocols are scarce, a standard and logical approach for the

synthesis of this glycoside is via the Koenigs-Knorr reaction. This classic method involves the

reaction of a glycosyl halide with an alcohol in the presence of a promoter, typically a silver or

mercury salt.[3][4]

The overall synthesis can be divided into two main stages:
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Preparation of the Aglycone: Synthesis of 6-bromo-2-naphthol.

Glycosylation: Coupling of 6-bromo-2-naphthol with a protected glucose donor, followed by

deprotection.
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Starting Materials

Synthesis Protocol

Final Product

Acetobromoglucose
(Protected Glucose Donor)

1. Dissolve reactants in
an anhydrous solvent (e.g., DCM).

Add molecular sieves.

6-Bromo-2-naphthol
(Aglycone)

2. Add Koenigs-Knorr Promoter
(e.g., Silver(I) Carbonate, Ag₂CO₃)

and stir at room temperature.

3. Monitor reaction by TLC.
Filter to remove solids

and concentrate the filtrate.

4. Zemplén Deprotection:
Treat with catalytic sodium methoxide

(NaOMe) in methanol.

5. Neutralize, evaporate solvent,
and purify the crude product

(e.g., by column chromatography).

6-Bromo-2-naphthyl
β-D-glucopyranoside
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Experimental Workflow

Start:
Prepare Assay Buffer

(e.g., Acetate Buffer, pH 5.0)

1. Prepare Substrate Solution:
Dissolve 6-Bromo-2-naphthyl-β-D-glucopyranoside

in a minimal amount of organic solvent
(e.g., DMSO) and dilute in buffer.

2. Initiate Reaction:
Add enzyme sample to the

pre-warmed substrate solution.

3. Incubate:
Incubate at optimal temperature
(e.g., 37-50°C) for a defined time

(e.g., 15-30 min).

4. Stop Reaction & Develop Color:
Add alkaline solution containing a
diazonium salt (e.g., Fast Blue B).

This stops the reaction and forms an azo dye.

5. Quantify:
Measure absorbance of the colored

product at the appropriate wavelength
(e.g., ~540 nm for azo dye).

End:
Calculate Enzyme Activity

(U/mL)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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